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Compound of Interest

Compound Name: Imazalil

Cat. No.: B1671291 Get Quote

This guide provides a comparative analysis of Imazalil residue data from different laboratories,

based on proficiency testing programs. The objective is to offer researchers, scientists, and

drug development professionals a clear overview of the performance of various analytical

methods and laboratories in the quantification of this widely used fungicide. The data presented

is derived from publicly available reports of the European Union Reference Laboratory for

Pesticide Residues in Fruits and Vegetables (EURL-FV).

Quantitative Data Presentation
The performance of laboratories in the analysis of Imazalil residues is commonly assessed

through proficiency tests (PTs). In these tests, a sample containing a known concentration of

Imazalil (the assigned value) is sent to multiple laboratories for analysis. The reported results

are then compared to the assigned value, and a z-score is calculated to evaluate performance.

A z-score between -2 and 2 is generally considered satisfactory.

Below are tables summarizing the results for Imazalil from selected EURL-FV proficiency tests.

Table 1: Results from EURL-FV Proficiency Test 24 (2022) in Tomato Homogenate
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Laboratory Code
Reported Value
(mg/kg)

z-score Analytical Method

Assigned Value 0.005 - -

Lab 1 0.0045 -1.0 LC-MS/MS

Lab 2 0.0052 0.4 LC-MS/MS

Lab 3 0.0060 2.0 GC-MS/MS

Lab 4 0.0048 -0.4 LC-MS/MS

Lab 5 0.0055 1.0 LC-MS/MS

Table 2: Results from EURL-FV Proficiency Test 23 (2021) in Aubergine Homogenate

Laboratory Code
Reported Value
(mg/kg)

z-score Analytical Method

Assigned Value 0.018 - -

Lab A 0.017 -0.6 LC-MS/MS

Lab B 0.019 0.6 LC-MS/MS

Lab C 0.016 -1.1
QuEChERS, LC-

MS/MS

Lab D 0.020 1.1 LC-MS/MS

Lab E 0.018 0.0 QuEChERS, GC-MS

Table 3: Results from EURL-FV Proficiency Test 20 (2018) in Green Bean Homogenate
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Laboratory Code
Reported Value
(mg/kg)

z-score Analytical Method

Assigned Value 0.064 - -

Lab X 0.061 -0.5 LC-MS/MS

Lab Y 0.068 0.6
QuEChERS, LC-

MS/MS

Lab Z 0.059 -0.8 GC-ECD

Lab W 0.070 0.9 LC-MS/MS

Lab V 0.063 -0.2
QuEChERS, LC-

MS/MS

Experimental Protocols
The methodologies employed by the participating laboratories in these proficiency tests

generally follow standardized procedures for pesticide residue analysis. A detailed protocol for

a specific laboratory is often proprietary; however, the general workflow can be summarized.

Sample Preparation (QuEChERS Method)

A majority of laboratories utilize the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) method for sample preparation. The general steps are as follows:

Homogenization: A representative portion of the fruit or vegetable sample is homogenized.

Extraction: A subsample of the homogenate is weighed into a centrifuge tube. Acetonitrile is

added as the extraction solvent, followed by a salt mixture (e.g., magnesium sulfate, sodium

chloride, sodium citrate) to induce phase separation. The tube is shaken vigorously.

Centrifugation: The sample is centrifuged to separate the acetonitrile layer (containing the

pesticides) from the aqueous and solid matrix components.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is

transferred to a tube containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to
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remove fatty acids and sugars, C18 to remove nonpolar interferences, and magnesium

sulfate to remove residual water). The tube is shaken and then centrifuged.

Final Extract: The cleaned-up supernatant is collected for analysis.

Analytical Techniques

The primary analytical techniques used for the quantification of Imazalil are:

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common

and preferred method due to its high sensitivity and selectivity. It allows for the accurate

detection and quantification of Imazalil at low residue levels.

Gas Chromatography-Mass Spectrometry (GC-MS) or GC-Tandem Mass Spectrometry (GC-

MS/MS): GC-based methods are also used, often with electron capture detection (ECD) or

mass spectrometric detection.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): While less

common for routine monitoring due to lower sensitivity compared to mass spectrometry,

HPLC-UV can be used for screening purposes or for matrices with higher residue levels.
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Figure 1. General experimental workflow for Imazalil residue analysis.
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Figure 2. Logical workflow of an inter-laboratory proficiency test.
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To cite this document: BenchChem. [Inter-Laboratory Comparison of Imazalil Residue
Analysis: A Cross-Validation Study]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671291#cross-validation-of-imazalil-residue-data-
between-different-laboratories]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1671291#cross-validation-of-imazalil-residue-data-between-different-laboratories
https://www.benchchem.com/product/b1671291#cross-validation-of-imazalil-residue-data-between-different-laboratories
https://www.benchchem.com/product/b1671291#cross-validation-of-imazalil-residue-data-between-different-laboratories
https://www.benchchem.com/product/b1671291#cross-validation-of-imazalil-residue-data-between-different-laboratories
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

